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Get Quote

Part 1: Executive Summary & Molecular Architecture
The Molecular Logic

2,6-Dimethyl-3-fluorobenzyl alcohol represents a specialized scaffold in medicinal chemistry,

distinct from its simpler analogs due to the interplay between steric hindrance and electronic
modulation.

e The "Orthogonal Clamp" (2,6-Dimethyl): The two methyl groups at the ortho positions create
significant steric bulk around the benzylic carbon. In drug design, this "molecular clamp”
restricts bond rotation, locking the pharmacophore into a bioactive conformation and
retarding metabolic oxidation by Cytochrome P450 enzymes.

e The Electronic Tuner (3-Fluoro): The fluorine atom at the meta position exerts an inductive
electron-withdrawing effect (-1), lowering the pKa of the benzylic hydroxyl group slightly
compared to the non-fluorinated parent. This modification often improves lipophilicity (LogP)
and membrane permeability without introducing the metabolic liability of a chloro- or bromo-
substituent.
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Identification

e Chemical Name: (3-Fluoro-2,6-dimethylphenyl)methanol

e Molecular Formula: CoH11FO[1]

e Molecular Weight: 154.18 g/mol [1]

 Structural Class: Fluorinated Benzyl Alcohol[1][2][3]

o Key Application: Intermediate for P-CABs (Potassium-Competitive Acid Blockers) and

agrochemical fungicides.

Part 2: Physicochemical Profile

The following data represents the standard profile for high-purity (>98%) research-grade

material.

Property

Value | Description

Note

Physical State

Crystalline Solid or Viscous
Liquid

Low melting point solid; often

supercools to liquid.

Dependent on polymorphic

Melting Point 45-50 °C

form.
Boiling Point ~110-115 °C @ 15 mmHg Extrapolated from analogs.
Density 1.12 g/cm? Estimated at 25 °C.

Solubility (Water)

Low (< 1 mg/mL)

Hydrophobic due to

methyl/fluoro groups.

Soluble in DCM, MeOH,

Solubility (Organic High
y (Org ) J DMSO, THF.
pKa ~14.8 Benzylic alcohol acidity.
Predicted; indicates good
LogP ~2.3

membrane permeability.
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Part 3: Health, Safety, & Environment (HSE) Profile

Note: While specific toxicological data for this isomer may be limited, the safety profile is
derived from the Structure-Activity Relationship (SAR) of fluorinated benzyl alcohols.

GHS Classification (Derived)
¢ Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[4][5]
o H319: Causes serious eye irritation.[4][5][6]

o H335: May cause respiratory irritation.[4]

Toxicology & Reactivity

» Acute Toxicity: Harmful if swallowed. Benzyl alcohols can be metabolized to benzoic acids;
the 2,6-dimethyl substitution may slow this process, potentially prolonging systemic
exposure.

» Reactivity:

o Oxidation: Susceptible to oxidation to 2,6-dimethyl-3-fluorobenzaldehyde or benzoic acid
upon exposure to strong oxidizers (CrOs, KMnQOa).

o Halogenation: Reacts with SOCIz or PBrs to form the corresponding benzyl halide.

Emergency Protocols (Self-Validating)
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Exposure Incident

Identify Contact Type

Skin Contact Eye Contact Inhalation
1. Remove Clothing 1. Flush with Water (15 min) .
2. Wash with Soap/Water (15 min) 2. Remove Contacts 2 Oxl. l\gg\;febt?eZ{r?;h Adlirfficult
3. Check for Erythema 3. Seek Medical Attention - OXY9 9

Click to download full resolution via product page
Figure 1: Immediate Response Decision Tree for Exposure Incidents.

Part 4: Synthetic Utility & Protocols
Synthesis Route (Reduction Strategy)

The most reliable route for laboratory synthesis is the reduction of 2,6-dimethyl-3-
fluorobenzaldehyde or the corresponding benzoic acid.

Reagents: Sodium Borohydride (NaBHa4), Methanol (MeOH).
Step-by-Step Protocol:

o Preparation: Dissolve 2,6-dimethyl-3-fluorobenzaldehyde (1.0 eq) in anhydrous MeOH (10
mL/g) under N2 atmosphere. Cool to 0 °C.

o Addition: Add NaBHa4 (1.1 eq) portion-wise over 15 minutes. Caution: Hydrogen gas
evolution.

o Reaction: Stir at 0 °C for 30 mins, then warm to Room Temperature (RT) for 1 hour.
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Validation (TLC/LCMS): Check for disappearance of aldehyde peak.

Quench: Carefully add saturated NH4Cl solution.

Extraction: Extract with Dichloromethane (DCM). Wash organic layer with Brine.

Purification: Dry over MgSOa, concentrate, and recrystallize from Hexane/EtOAc if solid, or
distill if liquid.

Quality Control (QC) Parameters

To ensure the material is suitable for drug development, the following QC metrics must be met:

Test Acceptance Criteria Method

Purity (HPLC) > 98.0% UV @ 254 nm
1H NMR Consistent with structure CDCls, 400 MHz
Water Content <0.5% Karl Fischer
Residual Solvents < ICH Limits GC-HS

Synthesis Workflow Visualization

Reaction: . Quench Senant Workup:
NaBH4 / MeOH =omplete. Separation DCM Extraction
0°C->RT

Isolation QC Check: ct:
MgS04 Dry -

ass Final Produ
NMR /HPLC 2,6-Dimethyl-3-fluorobenzyl alcohol

2,6-Dimethyl-3-fluorobenzaldehyde

Click to download full resolution via product page
Figure 2: Standard Operating Procedure (SOP) for Synthesis.

Part 5: Handling & Stability
Storage Conditions

o Temperature: Store at 2-8 °C (Refrigerate).
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o Atmosphere: Hygroscopic; store under Nitrogen or Argon.

» Container: Amber glass to prevent potential photo-degradation.

Incompatibility

» Strong Oxidizers: Risk of fire or explosion.[6]

o Acid Chlorides/Anhydrides: Rapid exothermic reaction generating HCI/Heat.

Disposal

Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator equipped
with an afterburner and scrubber. Do not flush into sewer systems; fluorinated compounds can
persist in water treatment cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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